6-Ethoxypyridine-3-carbonitrile
Cat. No. B025935
Key on ui cas rn:
106853-78-5
M. Wt: 148.16 g/mol
InChI Key: RBOHCYKUZOVCGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:13]1[O:14][CH2:15][CH2:16][CH2:17]1.[CH2:1]([CH3:2])[O:3][c:4]1[n:5][cH:6][c:7]([C:8]#[N:9])[cH:10][cH:11]1.[ClH:12]>>[CH2:1]([CH3:2])[O:3][c:4]1[n:5][cH:6][c:7]([CH2:8][NH2:9])[cH:10][cH:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
CCOc1ccc(C#N)cn1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOc1ccc(CN)cn1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
